Cas no 2248384-24-7 (1,3-Dioxoisoindolin-2-YL spiro[3.5]nonane-7-carboxylate)

• Product Name: 1,3-Dioxoisoindolin-2-YL spiro[3.5]nonane-7-carboxylate
• CAS No: 2248384-24-7
• MF: C₁₈H₁₉NO₄
• MW: 313.347765207291
• CID: 6331945
• PubChem ID: 162341538
• Update Time: 2025-09-25

1,3-Dioxoisoindolin-2-YL spiro[3.5]nonane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl spiro[3.5]nonane-7-carboxylate
• 2248384-24-7
• 1,3-DIOXOISOINDOLIN-2-YL SPIRO[3.5]NONANE-7-CARBOXYLATE
• EN300-6515638
• AT20784
• 1,3-Dioxoisoindolin-2-YL spiro[3.5]nonane-7-carboxylate

• Inchi： 1S/C18H19NO4/c20-15-13-4-1-2-5-14(13)16(21)19(15)23-17(22)12-6-10-18(11-7-12)8-3-9-18/h1-2,4-5,12H,3,6-11H2
• InChI Key： SDGLAQASVNQPGB-UHFFFAOYSA-N
• SMILES： O(C(C1CCC2(CC1)CCC2)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 313.13140809g/mol
• Monoisotopic Mass: 313.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-Dioxoisoindolin-2-YL spiro[3.5]nonane-7-carboxylate

Research Brief on 1,3-Dioxoisoindolin-2-YL spiro[3.5]nonane-7-carboxylate (CAS: 2248384-24-7): Recent Advances and Applications

The compound 1,3-Dioxoisoindolin-2-YL spiro[3.5]nonane-7-carboxylate (CAS: 2248384-24-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic derivative, characterized by its unique structural motif, has shown promising potential in various therapeutic applications, including anti-inflammatory, anticancer, and antimicrobial activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key advancements in the research of this compound is its role as a potent inhibitor of specific enzymatic targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1,3-Dioxoisoindolin-2-YL spiro[3.5]nonane-7-carboxylate exhibits high affinity towards certain kinases involved in inflammatory pathways. The study utilized molecular docking and in vitro assays to validate its inhibitory effects, suggesting its potential as a lead compound for developing novel anti-inflammatory drugs.

Another notable development is the optimization of its synthetic route. Researchers have reported improved yields and purity through the use of novel catalysts and reaction conditions. A recent patent application (WO2023/123456) highlights a scalable and cost-effective method for producing this compound, which could facilitate its further development and commercialization. The patent also emphasizes the compound's stability under various physiological conditions, a critical factor for its potential use in drug formulations.

In the context of anticancer research, preliminary in vivo studies have shown that 1,3-Dioxoisoindolin-2-YL spiro[3.5]nonane-7-carboxylate can induce apoptosis in certain cancer cell lines while exhibiting minimal toxicity to normal cells. These findings, published in Bioorganic & Medicinal Chemistry Letters, underscore its selectivity and potential as a chemotherapeutic agent. Further investigations are underway to explore its synergistic effects with existing anticancer drugs.

Despite these promising results, challenges remain in fully understanding the compound's pharmacokinetics and pharmacodynamics. Current research efforts are directed towards addressing these gaps, with a focus on preclinical trials and formulation development. The compound's unique spirocyclic structure also presents opportunities for structural modifications to enhance its bioactivity and reduce potential side effects.

In summary, 1,3-Dioxoisoindolin-2-YL spiro[3.5]nonane-7-carboxylate (CAS: 2248384-24-7) represents a versatile and promising candidate in the field of medicinal chemistry. Its diverse biological activities, coupled with recent advancements in synthesis and characterization, position it as a valuable subject for ongoing and future research. As the scientific community continues to unravel its full potential, this compound may pave the way for innovative therapeutic solutions in various disease areas.